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Compound of Interest

Compound Name: AMPA receptor modulator-7

Cat. No.: B12378821

Get Quote

Introduction

AMPA receptor modulator-7 is a positive allosteric modulator (PAM) of the α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[3] AMPA receptors are ionotropic

glutamate receptors that mediate the majority of fast excitatory synaptic transmission in the

central nervous system.[3] Their function is integral to synaptic plasticity, the cellular

mechanism believed to underlie learning and memory.[4][5][6] Modulator-7 enhances the

function of AMPA receptors in the presence of the endogenous ligand, glutamate, by slowing

the deactivation of the receptor channel. This leads to a prolonged excitatory postsynaptic

potential (EPSP) and an enhancement of hippocampal long-term potentiation (LTP), a key

cellular correlate of memory formation.[2]

Mechanism of Action

AMPA receptor modulator-7 binds to an allosteric site on the AMPA receptor complex, distinct

from the glutamate binding site.[3] This binding event stabilizes the receptor in its open

conformation when glutamate is bound, thereby slowing the rate of channel deactivation.[7]

This leads to an increased influx of positive ions (primarily Na+ and Ca2+) into the postsynaptic

neuron for a given presynaptic glutamate release. The potentiation of AMPA receptor currents
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can facilitate the induction of LTP, a long-lasting enhancement in signal transmission between

two neurons that results from stimulating them synchronously.[8]

Figure 1: Signaling Pathway of AMPA Receptor Modulation
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Caption: Figure 1: Signaling Pathway of AMPA Receptor Modulation.

Data Presentation

Parameter Value
Reference
Compound

Source

Mechanism
Positive Allosteric

Modulator
CX516 [3]

Target AMPA Receptor CX516 [2]

Effect on Receptor

Kinetics
Slows deactivation CX516 [2]

In vivo effect

(Alzheimer's Model)

Improved spatial

learning and memory

CX691 (another

ampakine)
[9]

Effective Dose (Rat,

Alzheimer's Model)
0.3 mg/kg CX691 [9]

Effect on Short-Term

Memory (Rat)

Enhancement of

DNMS performance
CX516 [10]

Experimental Protocols
Here are detailed protocols for key experiments to study the effects of AMPA Receptor
Modulator-7 on learning and memory.

In Vitro Electrophysiology: Long-Term Potentiation (LTP)
in Hippocampal Slices
This protocol is for recording field excitatory postsynaptic potentials (fEPSPs) and inducing LTP

in acute hippocampal slices from rodents.[11][12]

Materials:

Rodent (mouse or rat)
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Dissection tools

Vibrating microtome or tissue chopper[13]

Artificial cerebrospinal fluid (aCSF), cutting and recording solutions

Incubation chamber

Recording chamber with perfusion system

Stimulating and recording electrodes

Amplifier and data acquisition system

AMPA Receptor Modulator-7 (e.g., CX516)

Procedure:

Slice Preparation:

Anesthetize and decapitate the rodent.

Rapidly dissect the brain and place it in ice-cold, oxygenated cutting aCSF.

Isolate the hippocampus and prepare 300-400 µm thick transverse slices using a

vibratome or tissue chopper.[13]

Transfer slices to an incubation chamber with oxygenated recording aCSF and allow them

to recover for at least 1 hour at room temperature.[14]

Recording Setup:

Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF

at 2-3 mL/min.

Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode

in the stratum radiatum of the CA1 region.[11]

Baseline Recording:
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Deliver single baseline stimuli (e.g., every 30 seconds) and adjust the stimulus intensity to

elicit a fEPSP that is 30-40% of the maximal response.

Record a stable baseline for at least 20-30 minutes.

LTP Induction and Drug Application:

Apply AMPA Receptor Modulator-7 to the perfusion bath at the desired concentration.

After a 10-20 minute drug incubation period, induce LTP using a high-frequency

stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20

seconds).[14]

Post-LTP Recording:

Continue recording fEPSPs for at least 60 minutes post-HFS to assess the magnitude and

stability of LTP.
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Figure 2: LTP Experimental Workflow
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Caption: Figure 2: LTP Experimental Workflow.

Behavioral Assay: Morris Water Maze (MWM)
The MWM is a widely used test for assessing hippocampal-dependent spatial learning and

memory in rodents.[15][16][17]

Materials:

Circular pool (120-180 cm diameter) filled with opaque water.[18]
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Submerged escape platform.

Visual cues placed around the room.

Video tracking system.

Rodents (mice or rats).

AMPA Receptor Modulator-7.

Procedure:

Habituation:

Allow each animal to swim freely in the pool without the platform for 60-120 seconds, one

day before the training begins.[18]

Training Phase (e.g., 5 days):

Administer AMPA Receptor Modulator-7 or vehicle at a predetermined time before each

training session.

Conduct 3-4 trials per day for each animal.

For each trial, place the animal in the water at one of four randomized starting positions,

facing the wall of the pool.[15]

Allow the animal to swim and find the hidden platform. If it fails to find the platform within

60-120 seconds, gently guide it there.[18]

Allow the animal to remain on the platform for 15-30 seconds.[18]

Record the escape latency (time to find the platform) and path length for each trial.

Probe Trial:

24 hours after the final training session, remove the platform from the pool.

Place each animal in the pool and allow it to swim for 60-120 seconds.[18]
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Record the time spent in the target quadrant (where the platform was previously located)

and the number of times the animal crosses the former platform location.

Figure 3: Morris Water Maze Workflow
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Caption: Figure 3: Morris Water Maze Workflow.

Behavioral Assay: Novel Object Recognition (NOR)
The NOR test assesses recognition memory in rodents, which is dependent on the integrity of

the perirhinal cortex and hippocampus.[19][20][21]

Materials:

Open field arena.

Two sets of identical objects and one set of novel objects.
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Video recording and analysis software.

Rodents.

AMPA Receptor Modulator-7.

Procedure:

Habituation:

On day 1, allow each animal to freely explore the empty arena for 5-10 minutes.[22]

Familiarization/Training Phase:

On day 2, administer AMPA Receptor Modulator-7 or vehicle.

After the appropriate uptake time, place the animal in the arena with two identical objects.

Allow the animal to explore the objects for a set period (e.g., 10 minutes).[20]

Test Phase:

After a retention interval (e.g., 1 to 24 hours), return the animal to the arena where one of

the familiar objects has been replaced with a novel object.[23]

Record the time the animal spends exploring the familiar object and the novel object for a

set period (e.g., 5-10 minutes).[20]

Data Analysis:

Calculate a discrimination index: (Time exploring novel object - Time exploring familiar

object) / (Total exploration time).[23] A higher index indicates better recognition memory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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